(S,S,R,S)-Orlistat
(S,S,R,S)-Orlistat
Brand Name:
Vulcanchem
CAS No.:
130193-42-9
VCID:
VC0118222
InChI:
InChI=1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25-,26-,27+/m0/s1
SMILES:
CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O
Molecular Formula:
C29H53NO5
Molecular Weight:
495.7 g/mol
(S,S,R,S)-Orlistat
CAS No.: 130193-42-9
Reference Standards
VCID: VC0118222
Molecular Formula: C29H53NO5
Molecular Weight: 495.7 g/mol
| CAS No. | 130193-42-9 |
|---|---|
| Product Name | (S,S,R,S)-Orlistat |
| Molecular Formula | C29H53NO5 |
| Molecular Weight | 495.7 g/mol |
| IUPAC Name | [(2S)-1-[(2R,3S)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2S)-2-formamido-4-methylpentanoate |
| Standard InChI | InChI=1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25-,26-,27+/m0/s1 |
| Standard InChIKey | AHLBNYSZXLDEJQ-YIPNQBBMSA-N |
| Isomeric SMILES | CCCCCCCCCCC[C@@H](C[C@@H]1[C@@H](C(=O)O1)CCCCCC)OC(=O)[C@H](CC(C)C)NC=O |
| SMILES | CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O |
| Canonical SMILES | CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O |
| Synonyms | [2R-[2α(S*),3α]]-N-Formyl-L-leucine 1-[(3-Hexyl-4-oxo-2-oxetanyl)methyl]dodecyl Ester; |
| PubChem Compound | 9891992 |
| Last Modified | Nov 11 2021 |
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